Cas no 2172474-39-2 (3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride)

• Product Name: 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride
• CAS No: 2172474-39-2
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• CID: 6109385
• PubChem ID: 132366834
• Update Time: 2025-10-28

3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride
• 2172474-39-2
• EN300-1428857
• 3-(Aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide;hydrochloride

• Inchi： 1S/C11H17N3O.ClH/c1-13-11(15)9-6-8(7-12)14-5-3-2-4-10(9)14;/h6H,2-5,7,12H2,1H3,(H,13,15);1H
• InChI Key： JOYXOJMGPNFUFN-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=C(CN)N2CCCCC2=1)NC

Computed Properties

• Exact Mass: 243.1138399g/mol
• Monoisotopic Mass: 243.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60Ų

Additional information on 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride

Comprehensive Overview of 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride (CAS No. 2172474-39-2)

The compound 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride (CAS No. 2172474-39-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique tetrahydroindolizine core, is a subject of interest due to its potential applications in drug discovery and development. The presence of both aminomethyl and carboxamide functional groups in its structure makes it a versatile scaffold for further chemical modifications.

In recent years, the search for novel bioactive compounds has intensified, driven by the need for innovative therapeutics. 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride fits into this narrative as a promising candidate. Researchers are particularly intrigued by its potential to interact with biological targets, such as enzymes and receptors, which could lead to the development of new treatments for various conditions. The compound's hydrochloride salt form enhances its solubility, making it more suitable for pharmacological studies.

The structural complexity of 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide underscores its significance in synthetic chemistry. The tetrahydroindolizine moiety is a privileged structure in drug design, often associated with diverse biological activities. This has led to a surge in inquiries about its synthesis, purification, and characterization, as evidenced by frequent searches on scientific databases and platforms. The compound's CAS No. 2172474-39-2 serves as a unique identifier, facilitating precise referencing in academic and industrial settings.

One of the key trends in modern pharmaceutical research is the exploration of small molecule inhibitors and modulators. 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride aligns with this trend, as its structure suggests potential inhibitory effects on specific biological pathways. This has sparked discussions in online forums and research communities about its mechanism of action and therapeutic potential. The compound's aminomethyl group is particularly noteworthy, as it can participate in hydrogen bonding and other molecular interactions, which are critical for binding to biological targets.

From a synthetic perspective, the preparation of 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride involves multi-step organic transformations. Researchers often seek detailed protocols for its synthesis, reflecting the growing demand for reproducible and scalable methods. The compound's hydrochloride salt form is preferred in many applications due to its stability and ease of handling. This has led to an increase in literature citations and patent filings related to its production and use.

In the context of drug discovery, the tetrahydroindolizine scaffold is recognized for its ability to mimic natural heterocycles, making it a valuable building block. 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride exemplifies this utility, with its potential to serve as a precursor for more complex molecules. Online searches frequently include terms like "tetrahydroindolizine derivatives" and "aminomethyl carboxamide," highlighting the compound's relevance in contemporary research.

The pharmacological profile of 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride remains an active area of investigation. Preliminary studies suggest that it may exhibit activity against specific targets, though further validation is required. This has led to a proliferation of queries about its biological activity and toxicity profile, which are critical considerations for any drug candidate. The compound's CAS No. 2172474-39-2 is often used as a search term to access the latest research findings.

In summary, 3-(aminomethyl)-N-methyl-5,6,7,8-tetrahydroindolizine-1-carboxamide hydrochloride (CAS No. 2172474-39-2) represents a fascinating example of modern chemical innovation. Its unique structure, combined with its potential applications, makes it a subject of ongoing interest in both academic and industrial circles. As research progresses, this compound is likely to play a pivotal role in the development of new therapeutic agents, addressing some of the most pressing challenges in healthcare today.